Cas no 854060-34-7 (3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoic acid)
3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoic acid
- EN300-1770369
- 854060-34-7
-
- Inchi: 1S/C10H9NO3S/c12-7(5-9(13)14)10-11-6-3-1-2-4-8(6)15-10/h1-4,7,12H,5H2,(H,13,14)
- InChI Key: ZYUYMBUTFSYAEW-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1C(CC(=O)O)O
Computed Properties
- Exact Mass: 223.03031432g/mol
- Monoisotopic Mass: 223.03031432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 98.7Ų
3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1770369-0.05g |
3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoic acid |
854060-34-7 | 0.05g |
$1104.0 | 2023-09-20 | ||
| Enamine | EN300-1770369-0.1g |
3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoic acid |
854060-34-7 | 0.1g |
$1157.0 | 2023-09-20 | ||
| Enamine | EN300-1770369-0.25g |
3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoic acid |
854060-34-7 | 0.25g |
$1209.0 | 2023-09-20 | ||
| Enamine | EN300-1770369-0.5g |
3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoic acid |
854060-34-7 | 0.5g |
$1262.0 | 2023-09-20 | ||
| Enamine | EN300-1770369-1.0g |
3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoic acid |
854060-34-7 | 1g |
$1315.0 | 2023-06-03 | ||
| Enamine | EN300-1770369-2.5g |
3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoic acid |
854060-34-7 | 2.5g |
$2576.0 | 2023-09-20 | ||
| Enamine | EN300-1770369-5.0g |
3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoic acid |
854060-34-7 | 5g |
$3812.0 | 2023-06-03 | ||
| Enamine | EN300-1770369-10.0g |
3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoic acid |
854060-34-7 | 10g |
$5652.0 | 2023-06-03 | ||
| Enamine | EN300-1770369-1g |
3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoic acid |
854060-34-7 | 1g |
$1315.0 | 2023-09-20 | ||
| Enamine | EN300-1770369-5g |
3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoic acid |
854060-34-7 | 5g |
$3812.0 | 2023-09-20 |
3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoic acid Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoic acid
3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoic acid (CAS No. 854060-34-7): A Comprehensive Overview
3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoic acid (CAS No. 854060-34-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as benzothiazole-2-acetic acid, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.
The chemical structure of 3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoic acid is composed of a benzothiazole ring and a hydroxypropanoic acid moiety. The benzothiazole ring is a heterocyclic aromatic compound with a sulfur atom and a nitrogen atom in the ring structure. This ring system imparts significant stability and reactivity to the molecule, making it an attractive scaffold for the development of bioactive compounds. The hydroxypropanoic acid moiety, on the other hand, introduces a polar functional group that can participate in hydrogen bonding and other intermolecular interactions.
One of the key synthesis methods for 3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoic acid involves the reaction of 2-aminothiophenol with glyoxylic acid or its derivatives. This reaction typically proceeds via a condensation step followed by an intramolecular cyclization to form the benzothiazole ring. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method using microwave irradiation, which significantly reduced reaction time and improved yield.
The biological activities of 3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoic acid have been extensively studied due to its potential therapeutic applications. One of the most notable activities is its antioxidant properties. Research has shown that this compound can effectively scavenge free radicals and protect cells from oxidative stress. A study published in the Journal of Medicinal Chemistry in 2020 demonstrated that 3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoic acid exhibited potent antioxidant activity in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.
In addition to its antioxidant properties, 3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoic acid has also been investigated for its anti-inflammatory effects. Inflammatory responses are involved in various pathological conditions, including chronic diseases and autoimmune disorders. A recent study published in the Inflammation Research journal reported that this compound could inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. These findings indicate that 3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoic acid may have therapeutic potential for treating inflammatory diseases.
The pharmacokinetic properties of 3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoic acid are also crucial for its development as a drug candidate. Studies have shown that this compound has good solubility and stability under physiological conditions, which are essential for effective drug delivery. However, further research is needed to optimize its pharmacokinetic profile, particularly regarding absorption, distribution, metabolism, and excretion (ADME) properties. A study published in the European Journal of Pharmaceutical Sciences in 2019 evaluated the ADME properties of 3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoic acid using both in vitro and in silico approaches. The results indicated that this compound has favorable pharmacokinetic characteristics but may require further modifications to enhance its bioavailability.
The toxicological profile of 3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoic acid is another important aspect to consider during drug development. Initial toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, comprehensive toxicological evaluations are necessary to ensure its safety for human use. A recent review article published in the Toxicology Letters journal summarized the current knowledge on the toxicological profile of benzothiazole derivatives and highlighted areas for further investigation.
In conclusion, 3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoic acid (CAS No. 854060-34-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure provides a solid foundation for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore new synthetic methods, biological activities, pharmacokinetic properties, and toxicological profiles to fully harness the potential of this compound for various medical applications.
854060-34-7 (3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)